4-hydroxy-N-(2-methoxyethyl)-N-(1,3-thiazol-2-ylmethyl)-2-(2-thienyl)pyrimidine-5-carboxamide

• IUPAC Name: N-(2-methoxyethyl)-6-oxo-N-(1,3-thiazol-2-ylmethyl)-2-thiophen-2-yl-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C16H16N4O3S2/c1-23-6-5-20(10-13-17-4-8-25-13)16(22)11-9-18-14(19-15(11)21)12-3-2-7-24-12/h2-4,7-9H,5-6,10H2,1H3,(H,18,19,21)
• InChI Key: KSEXMZYAFYOWCQ-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CC1=NC=CS1)C(=O)C2=CN=C(NC2=O)C3=CC=CS3
• Molecular Formula: C16H16N4O3S2
• Molecular Weight: 376.5 g/mol

Description

4-hydroxy-N-(2-methoxyethyl)-N-(1,3-thiazol-2-ylmethyl)-2-(2-thienyl)pyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C16H16N4O3S2 and its molecular weight is 376.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 376.06638273 g/mol and the complexity rating of the compound is 582. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Applications

• Synthesis of Novel Heterocyclic Compounds : Research has led to the synthesis of various novel heterocyclic compounds derived from initial substrates similar to the compound of interest. These compounds have demonstrated significant analgesic, anti-inflammatory, and antiviral activities, highlighting the potential of such molecules in therapeutic applications (Abu‐Hashem et al., 2020).

• Antiviral Activity : Some derivatives have shown potent antiviral activities against viruses like human cytomegalovirus and herpes simplex virus, indicating the potential use of similar compounds in antiviral research (Saxena et al., 1990).

• Cytotoxic Activity : Derivatives have been evaluated for their in vitro cytotoxic activity against various cancer cell lines, offering insights into their potential use in cancer therapy (Hassan et al., 2014).

Chemical Synthesis and Characterization

• Synthesis Techniques : Advanced synthesis techniques have been developed for the creation of complex molecules, demonstrating the chemical versatility and potential for creating a wide array of biologically active compounds (Nagarajaiah & Begum, 2015).

• Structural Modifications and Aggregation : Studies on structural modifications leading to changes in supramolecular aggregation provide insights into the conformational features of thiazolopyrimidines, which could be relevant for understanding the physical and chemical properties of similar compounds (Nagarajaiah & Begum, 2014).